Cas no 1361780-05-3 (2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl)
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties
Names and Identifiers
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- 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl
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- Inchi: 1S/C13H6Cl2F3NO2/c14-8-2-3-9(11(15)6-8)7-1-4-10(13(16,17)18)12(5-7)19(20)21/h1-6H
- InChI Key: WUGVOKMELNJZAQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C=CC(C(F)(F)F)=C(C=1)[N+](=O)[O-])Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 389
- XLogP3: 5.5
- Topological Polar Surface Area: 45.8
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007615-250mg |
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl |
1361780-05-3 | 97% | 250mg |
475.20 USD | 2021-05-31 | |
| Alichem | A011007615-500mg |
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl |
1361780-05-3 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A011007615-1g |
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl |
1361780-05-3 | 97% | 1g |
1,579.40 USD | 2021-05-31 |
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl
Introduction to 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl (CAS No. 1361780-05-3)
2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl (CAS No. 1361780-05-3) is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro, nitro, and trifluoromethyl functional groups attached to a biphenyl backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable subject for various applications.
The molecular formula of 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl is C15H8Cl2F3N2O2, and its molecular weight is approximately 369.6 g/mol. The compound's physical properties include a high melting point and low solubility in water, which are typical for aromatic compounds with multiple substituents. These properties make it suitable for use in various chemical reactions and biological assays.
In recent years, the study of 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl has been driven by its potential applications in drug discovery and development. Researchers have explored its biological activity and pharmacological properties, particularly its ability to interact with specific protein targets. For instance, studies have shown that this compound can inhibit certain enzymes involved in metabolic pathways, making it a promising lead for the development of new therapeutic agents.
The synthesis of 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Common synthetic routes include the coupling of dichlorobenzene with nitrobenzotrifluoride using transition metal catalysts such as palladium or nickel. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.
In the context of pharmaceutical research, 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl has been evaluated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis.
Beyond its potential as a therapeutic agent, 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl has also been studied for its environmental impact. Researchers have investigated its degradation pathways in soil and water to assess its persistence and potential ecological effects. Findings suggest that while the compound is relatively stable under environmental conditions, it can be broken down by microbial activity over time.
The safety profile of 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl is an important consideration for both laboratory use and potential commercial applications. Toxicological studies have shown that exposure to this compound can cause adverse effects in animals, including liver damage and neurological disorders. Therefore, appropriate handling procedures and safety measures are essential when working with this compound.
In conclusion, 2,4-Dichloro-3'-nitro-4'-trifluoromethyl-biphenyl (CAS No. 1361780-05-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological activity make it a valuable subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical implications.
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